6-[(4-Methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
IUPAC Name |
4-[[6-[(4-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl]morpholine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O3S/c1-22-12-2-4-13(5-3-12)24-11-15-19-21-14(17-18-16(21)25-15)10-20-6-8-23-9-7-20/h2-5H,6-11H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJXDQRWNYJATJN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC2=NN3C(=NN=C3S2)CN4CCOCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 6-[(4-Methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors under specific conditions. One common synthetic route involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Industrial production methods may involve optimizing these reaction conditions to achieve higher yields and purity.
Chemical Reactions Analysis
This compound can undergo various chemical reactions, including:
Oxidation: It can be oxidized using common oxidizing agents.
Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at specific positions on the triazole or thiadiazole rings. Common reagents used in these reactions include hydrazonoyl halides, potassium thiocyanate, and ortho esters. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
Synthesis and Structural Characteristics
The synthesis of this compound typically involves the reaction of specific precursors that contain morpholine and triazole moieties. The compound's structure has been characterized using techniques such as X-ray crystallography, which provides detailed insights into its molecular geometry and bonding interactions. For instance, the incorporation of morpholine enhances the compound's solubility and biological activity.
Anticancer Activity
One of the most promising applications of this compound is its potential as an anticancer agent. Studies have indicated that derivatives containing thiadiazole and triazole rings exhibit significant cytotoxicity against various cancer cell lines. The mechanism of action is believed to involve the induction of apoptosis in tumor cells through the modulation of specific signaling pathways.
Antimicrobial Properties
Research has demonstrated that compounds similar to 6-[(4-Methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole possess antimicrobial properties. These compounds have shown effectiveness against a range of bacteria and fungi, making them potential candidates for developing new antibiotics or antifungal agents.
Anti-inflammatory Effects
The anti-inflammatory properties of this compound have also been investigated. In vitro studies suggest that it can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory processes. This could position it as a therapeutic option for conditions such as arthritis or other inflammatory diseases.
Case Study 1: Anticancer Activity
A study published in a peer-reviewed journal explored the effectiveness of various triazole derivatives against breast cancer cell lines. The results indicated that the compound exhibited IC50 values comparable to established chemotherapeutic agents, suggesting its potential as a lead compound for further development in cancer therapy .
Case Study 2: Antimicrobial Testing
In another investigation focusing on antimicrobial efficacy, derivatives similar to this compound were tested against Staphylococcus aureus and Candida albicans. The findings revealed significant inhibition zones compared to control groups, highlighting its potential as an antimicrobial agent .
Comparative Data Table
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets. It can form hydrogen bonds with target receptors, leading to inhibition or activation of specific pathways. For example, it may inhibit enzymes like carbonic anhydrase or cholinesterase, thereby exerting its pharmacological effects .
Comparison with Similar Compounds
Structural Modifications and Pharmacological Implications
The pharmacological profile of triazolo-thiadiazoles is highly sensitive to substituents at the 3- and 6-positions. Below is a comparative analysis of structurally related compounds:
Table 1: Key Structural Features and Activities of Analogous Compounds
Key Observations:
- Morpholine vs. Aromatic Rings at Position 3 : The morpholine group in the target compound may improve solubility and membrane permeability compared to bulkier aromatic substituents (e.g., 3,4-dimethoxyphenyl in 9a ). Morpholine’s electron-rich nitrogen could also facilitate interactions with biological targets like kinases or proteases.
- 4-Methoxyphenoxy vs.
- Pyrazolyl vs. Quinolinyl Substituents: Pyrazolyl groups (e.g., in CPNT) enhance anticancer activity via apoptosis induction , while quinolinyl derivatives (e.g., 4(a-d) ) show broader antimicrobial spectra.
Pharmacological Performance
Anticancer Activity:
- CPNT (6-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3-[(2-naphthoxy)methyl] derivative) increases mean survival time in Ehrlich ascitic carcinoma models by 50% at 50 mg/kg, comparable to cisplatin .
- Fluorophenyl-pyrazolyl derivatives (e.g., compound 106 ) exhibit higher activity against HepG2 liver cancer cells (IC50 = 2.1 µM) than doxorubicin, attributed to apoptosis induction via sub-G1 phase arrest.
Antimicrobial Activity:
- 3-(3-Chlorophenyl)-6-aryl-5,6-dihydro derivatives show MIC values of 0.25–1.0 µg/mL against S. aureus and E. coli .
- Compounds with 2,4-dichlorophenoxy methyl groups (e.g., ) exhibit anti-tubercular activity (MIC = 0.25 µg/mL), rivaling rifampicin.
Enzyme Inhibition:
- Pyrazolyl-triazolo-thiadiazoles (e.g., ) inhibit 14-α-demethylase (lanosterol demethylase), a key enzyme in fungal ergosterol biosynthesis, with docking scores <−8.0 kcal/mol .
Structure-Activity Relationship (SAR) Trends
- Electron-Withdrawing Groups (EWGs) : Halogens (Cl, F) at position 6 enhance anticancer and antimicrobial potency but increase toxicity .
- Electron-Donating Groups (EDGs): Methoxy groups (e.g., 4-methoxyphenoxy) improve solubility and reduce off-target effects, favoring therapeutic index .
- Planarity and Crystallinity: Planar structures (e.g., compound in ) facilitate DNA intercalation, while non-planar morpholine derivatives may target enzymes or receptors.
Biological Activity
The compound 6-[(4-Methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a member of a class of heterocyclic compounds known for their diverse biological activities. This article explores the biological activity associated with this compound, including its synthesis, pharmacological properties, and potential therapeutic applications.
Synthesis
The synthesis of triazolo-thiadiazole derivatives typically involves multi-step reactions. For instance, one common method includes the reaction of substituted benzoic acids with thiocarbohydrazide to form 4-amino-3-(substituted phenyl)-5-mercapto-1,2,4-triazole derivatives. These intermediates can then be treated with various electrophiles to yield the final triazolo-thiadiazole structure .
Pharmacological Properties
The biological activities of triazolo-thiadiazoles are extensive and include:
- Antimicrobial Activity : Compounds in this class have demonstrated significant antimicrobial properties against various bacterial and fungal strains. Notably, studies have shown that they exhibit potent antifungal activity against Candida species and antibacterial activity comparable to standard antibiotics like streptomycin .
- Anti-inflammatory Effects : Many derivatives have been reported to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. This inhibition is linked to their potential use in treating inflammatory diseases .
- Cytotoxicity : Some studies have assessed the cytotoxic effects of these compounds on human cancer cell lines. For instance, certain derivatives have shown promising results against breast cancer (MCF-7) and liver cancer (Bel-7402) cells, indicating potential antitumor activity .
Case Studies
- Antifungal Screening : A study evaluated the antifungal properties of synthesized triazolo-thiadiazoles against multiple strains of Candida. The results indicated that several compounds had superior activity compared to traditional antifungal agents like bifonazole .
- Cytotoxicity Assessment : In vitro assays were conducted using human cancer cell lines to assess the cytotoxic effects of selected triazolo-thiadiazole derivatives. Compounds demonstrated varying degrees of effectiveness against MCF-7 and Bel-7402 cells, with some exhibiting IC50 values in the low micromolar range .
Data Summary
The following table summarizes key biological activities and findings related to the compound:
Q & A
Basic Research Questions
Q. What are the most reliable synthetic routes for preparing 6-[(4-methoxyphenoxy)methyl]-3-(morpholin-4-ylmethyl)triazolo-thiadiazole, and how can reaction conditions be optimized?
- Methodology : The triazolo-thiadiazole core is typically synthesized via cyclization of hydrazine derivatives with thiocarbonyl compounds. For this compound, key steps include:
Core formation : React 4-amino-5-(substituted)-1,2,4-triazole-3-thiol with phosphorus oxychloride (POCl₃) under reflux to cyclize the thiadiazole ring .
Substituent introduction : Introduce the 4-methoxyphenoxy methyl group at position 6 via nucleophilic substitution or coupling reactions. The morpholine group at position 3 is added using morpholine-4-carbaldehyde in a Mannich-type reaction .
- Optimization : Monitor reaction progress via TLC/HPLC. Adjust POCl₃ stoichiometry (1.2–1.5 eq) and temperature (80–100°C) to minimize side products .
Q. What spectroscopic and crystallographic techniques are essential for characterizing this compound?
- Methodology :
- 1H/13C NMR : Confirm substituent positions (e.g., methoxy protons at δ 3.8–4.0 ppm, morpholine protons at δ 2.4–3.2 ppm) .
- IR : Identify C–N (1250–1350 cm⁻¹) and C–S (650–750 cm⁻¹) stretching vibrations .
- X-ray crystallography : Resolve intermolecular interactions (e.g., C–H⋯N hydrogen bonds, π–π stacking) to understand packing efficiency .
Q. How is the compound screened for preliminary biological activity, and what assays are recommended?
- Methodology :
- Antimicrobial : Use broth microdilution (MIC against S. aureus, E. coli) .
- Anti-inflammatory : Evaluate COX-2 inhibition via ELISA (IC₅₀ comparison with celecoxib) .
- ADME profiling : Assess solubility (HPLC), permeability (Caco-2 cells), and metabolic stability (microsomal assays) .
Advanced Research Questions
Q. How do substituents at positions 3 and 6 influence biological activity and target selectivity?
- Methodology :
- SAR studies : Compare analogs with varying substituents:
- Position 6 : Replace 4-methoxyphenoxy with chlorophenyl (↑ antimicrobial activity) or naphthyloxy (↑ anti-inflammatory) .
- Position 3 : Substitute morpholine with piperidine (↓ solubility) or trifluoromethyl (↑ COX-2 selectivity) .
- Dipole moments : Fluorine substituents enhance electrostatic interactions with enzyme active sites (e.g., COX-2) .
Q. What crystallographic insights explain the compound’s stability and reactivity?
- Methodology :
- Single-crystal analysis : Resolve bond angles (C–N–C ≈ 120°) and torsional strain in the triazole ring .
- Intermolecular forces : C–H⋯N bonds (2.8–3.0 Å) and π–π stacking (3.5 Å) contribute to crystal lattice stability .
Q. How can molecular docking guide the design of derivatives with improved target affinity?
- Methodology :
- Target selection : Use PDB structures (e.g., 14α-demethylase for antifungal activity, 3LD6) .
- Docking software : AutoDock Vina with Lamarckian GA parameters. Key interactions:
- Morpholine oxygen with Ser486 (hydrogen bond) .
- Methoxyphenoxy group in hydrophobic pockets .
Q. How should researchers address contradictory activity data across similar triazolo-thiadiazole derivatives?
- Methodology :
- Meta-analysis : Compare datasets using standardized assays (e.g., MIC vs. IC₅₀ normalization) .
- Structural outliers : Identify substituent-induced conformational changes (e.g., ortho vs. para methoxy positioning) .
- Statistical validation : Apply ANOVA to confirm significance (p < 0.05) in replicate studies .
Methodological Tables
Table 1 : Key Substituent Effects on Biological Activity
| Position | Substituent | Activity Trend | Reference |
|---|---|---|---|
| 6 | 4-Methoxyphenoxy | Moderate COX-2 inhibition | |
| 6 | 2-Chlorophenyl | High antimicrobial | |
| 3 | Morpholinylmethyl | Enhanced solubility | |
| 3 | Trifluoromethyl | COX-2 selectivity ↑ |
Table 2 : Optimal Reaction Conditions for Core Synthesis
| Parameter | Range | Impact on Yield |
|---|---|---|
| POCl₃ concentration | 1.2–1.5 eq | Maximizes cyclization |
| Temperature | 80–100°C | Reduces dimerization |
| Solvent | Dry toluene/ethanol | Prevents hydrolysis |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
